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Compound of Interest

Compound Name: Xanthine oxidase-IN-8

Cat. No.: B13910170

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of a stock solution of Xanthine
oxidase-IN-8, a known inhibitor of xanthine oxidase. Xanthine oxidase-IN-8, also identified as
Icarisids J, is a valuable tool for in vitro and in vivo studies related to pathologies involving
xanthine oxidase activity, such as hyperuricemia and gout. Adherence to this protocol will
ensure the accurate and reproducible preparation of this inhibitor for experimental use.

Compound Information

A summary of the key quantitative data for Xanthine oxidase-IN-8 is presented in Table 1. This
information is critical for accurate preparation of stock solutions and for experimental design.

Table 1: Quantitative Data for Xanthine Oxidase-IN-8
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Property Value Reference
Synonyms Icarisids J [1]

CAS Number 2571069-66-2 [1]
Molecular Formula C44H58023

Molecular Weight 954.9 g/mol

IC50 (Xanthine Oxidase) 29.71 uyM [1]

Solubility in DMSO

55 mg/mL (103.67 mM)

Storage (Powder)

-20°C for up to 3 years

Storage (In Solvent)

-80°C for up to 1 year

Experimental Protocols
Materials

Xanthine oxidase-IN-8 (powder)

Dimethyl sulfoxide (DMSO), anhydrous, molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated pipettes and sterile pipette tips

Vortex mixer

Sonicator (water bath or probe)

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of Xanthine

oxidase-IN-8 in DMSO. Adjust volumes and masses accordingly for different desired

concentrations or volumes.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://en.wikipedia.org/wiki/Xanthine_oxidase
https://en.wikipedia.org/wiki/Xanthine_oxidase
https://en.wikipedia.org/wiki/Xanthine_oxidase
https://www.benchchem.com/product/b13910170?utm_src=pdf-body
https://www.benchchem.com/product/b13910170?utm_src=pdf-body
https://www.benchchem.com/product/b13910170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13910170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Step-by-Step Procedure:

o Equilibration: Allow the vial of Xanthine oxidase-IN-8 powder and the anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation of moisture.

e Mass Calculation:
o Calculate the mass of Xanthine oxidase-IN-8 required. For a 10 mM solution in 1 mL:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)
= Mass (mg) = 0.010 mol/L * 0.001 L * 954.9 g/mol * 1000 mg/g = 9.549 mg

» Weighing: Carefully weigh out approximately 9.55 mg of Xanthine oxidase-IN-8 powder
using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

» Solubilization:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes to initially mix the compound.
» Sonication:

o To ensure complete dissolution, sonicate the solution. It is recommended to use a water
bath sonicator to avoid overheating.

o Sonicate for 10-15 minutes, or until the solution is clear and free of visible particulates. If
using a probe sonicator, use short bursts on a low setting to prevent degradation.

 Verification: Visually inspect the solution to ensure it is clear and homogenous.
» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10 yL, 50 pL) in sterile microcentrifuge tubes.
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o Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,
-20°C can be used, but -80°C is recommended for optimal stability.

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for preparing the Xanthine oxidase-IN-8 stock
solution.
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Caption: Workflow for preparing a 10 mM stock solution of Xanthine oxidase-IN-8.
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Xanthine Oxidase Enzymatic Reaction and Inhibition

This diagram depicts the biochemical pathway catalyzed by xanthine oxidase and the point of
inhibition by Xanthine oxidase-IN-8.
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Caption: Inhibition of the Xanthine Oxidase enzymatic pathway by Xanthine oxidase-IN-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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